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Compound of Interest

Compound Name: Oxypeucedanin Hydrate

Cat. No.: B192036 Get Quote

The proper disposal of Oxypeucedanin Hydrate, a furanocoumarin compound, is critical for

ensuring laboratory safety and environmental protection.[1] While specific disposal instructions

from a Safety Data Sheet (SDS) should always take precedence, the following guidelines

provide a framework for its safe handling and disposal based on general principles of

hazardous waste management in a laboratory setting. This material should be treated as

hazardous until comprehensive toxicological and environmental fate data becomes available.

[2]

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, ensure that all personnel are equipped with the

appropriate Personal Protective Equipment (PPE). This includes, but is not limited to, safety

goggles with side shields, chemical-resistant gloves, and a lab coat.[3] All handling of solid

Oxypeucedanin Hydrate and its solutions should be conducted in a well-ventilated area,

preferably within a chemical fume hood, to avoid inhalation of dust or aerosols.[3] An

accessible safety shower and eye wash station are mandatory.[3]

Quantitative Data Summary
The following table summarizes key data for Oxypeucedanin Hydrate relevant to its handling

and the preparation for disposal.
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Property Value Source

Molecular Formula C16H16O6 [2]

Molecular Weight 304.3 g/mol [2]

Appearance Solid [2]

Solubility in Ethanol ~5 mg/mL [2]

Solubility in DMSO ~30 mg/mL [2]

Solubility in DMF ~30 mg/mL [2]

Aqueous Solubility

Sparingly soluble. For aqueous

buffers, dissolve in DMSO first.

A 1:2 solution of DMSO:PBS

(pH 7.2) yields a solubility of

approximately 0.33 mg/ml.

Aqueous solutions are not

recommended for storage

beyond one day.

[2]

Storage -20°C [2]

Step-by-Step Disposal Procedure
This protocol outlines the general procedure for the disposal of Oxypeucedanin Hydrate and

its associated waste.

1. Waste Segregation and Collection:

Solid Waste: Collect un- or non-contaminated Oxypeucedanin Hydrate solid waste in a

clearly labeled, sealed container designated for solid chemical waste.[4] The container must

be compatible with the chemical and properly sealed to prevent leakage or spillage.[5]

Contaminated Labware: Disposable items such as gloves, weighing paper, and pipette tips

that are contaminated with Oxypeucedanin Hydrate should be placed in a designated

hazardous waste container.[4] Sharps, including needles and broken glass, must be

disposed of in a designated sharps container.[4]
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Liquid Waste:

Solutions of Oxypeucedanin Hydrate in organic solvents (e.g., ethanol, DMSO, DMF)

should be collected in a labeled container for halogenated or non-halogenated solvent

waste, as appropriate.[4] Do not mix incompatible waste streams.

Aqueous solutions containing Oxypeucedanin Hydrate should be collected as hazardous

aqueous waste. Do not dispose of Oxypeucedanin Hydrate solutions down the drain.[6]

[7]

2. Waste Container Management:

Labeling: All waste containers must be accurately labeled with "Hazardous Waste" and the

full chemical name, "Oxypeucedanin Hydrate."[8] Include the concentration and solvent if it

is a solution.

Storage: Store waste containers in a designated Satellite Accumulation Area (SAA) that is at

or near the point of generation.[5][8] Ensure containers are kept closed except when adding

waste.[5][6] The SAA should be inspected weekly for any signs of leakage.[5]

3. Disposal of Empty Containers:

An empty container that held Oxypeucedanin Hydrate should be managed as hazardous

waste unless it has been triple-rinsed.[6]

To triple-rinse, use a solvent capable of removing the residue (e.g., ethanol or DMSO). Each

rinse should use a volume of solvent equal to about 5% of the container's volume.[6]

The collected rinseate is considered hazardous waste and must be disposed of accordingly.

[6]

After triple-rinsing, deface or remove the original chemical label and dispose of the container

as regular non-hazardous trash, removing the cap.[6]

4. Arranging for Final Disposal:
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Contact your institution's Environmental Health and Safety (EH&S) or equivalent department

to schedule a pickup for the hazardous waste.[8]

Do not exceed the maximum accumulation limits for hazardous waste in your SAA (e.g., 55

gallons for hazardous waste or 1 quart for acutely toxic waste).[8]

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Oxypeucedanin Hydrate waste.
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Oxypeucedanin Hydrate Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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